Cas no 4730-70-5 ((1-Methylheptyl)phosphonic Acid)

• Product Name: (1-Methylheptyl)phosphonic Acid
• CAS No: 4730-70-5
• MF: C₈H₁₉O₃P
• MW: 194.208423852921
• CID: 1060986
• PubChem ID: 18365588
• Update Time: 2025-04-20

(1-Methylheptyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• (1-Methylheptyl)phosphonic Acid
• (1-Methylheptyl)phos
• octan-2-ylphosphonic acid
• DB-299425
• 4730-70-5
• 2-Octyl Phosphonic Acid
• SCHEMBL2702214

• Inchi： 1S/C8H19O3P/c1-3-4-5-6-7-8(2)12(9,10)11/h8H,3-7H2,1-2H3,(H2,9,10,11)
• InChI Key： XUQLZJVBTGOVPT-UHFFFAOYSA-N
• SMILES： P(C(C)CCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 194.10718146g/mol
• Monoisotopic Mass: 194.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų